Cas no 1796969-23-7 (4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide)

4-[(6-Methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide is a synthetic small-molecule compound featuring a piperidine core substituted with a 6-methylpyridazin-3-yloxy moiety and a 3,4,5-trimethoxyphenyl carboxamide group. Its structural design confers potential as a bioactive intermediate or lead compound in medicinal chemistry, particularly for targeting kinase or receptor modulation due to its heterocyclic and aromatic substituents. The trimethoxyphenyl group may enhance binding affinity, while the pyridazine ring contributes to solubility and metabolic stability. This compound is suitable for research applications in drug discovery, offering a versatile scaffold for further derivatization. High-purity synthesis ensures reproducibility in biological and pharmacological studies.
4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide structure
1796969-23-7 structure
Product Name:4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
CAS No:1796969-23-7
MF:C20H26N4O5
MW:402.444244861603
CID:5371030
Update Time:2025-05-19

4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-[(6-Methyl-3-pyridazinyl)oxy]-N-(3,4,5-trimethoxyphenyl)-1-piperidinecarboxamide
    • 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
    • Inchi: 1S/C20H26N4O5/c1-13-5-6-18(23-22-13)29-15-7-9-24(10-8-15)20(25)21-14-11-16(26-2)19(28-4)17(12-14)27-3/h5-6,11-12,15H,7-10H2,1-4H3,(H,21,25)
    • InChI Key: AREDLVSCQZOGAQ-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)CCC(OC2=NN=C(C)C=C2)CC1

Experimental Properties

  • Density: 1.256±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 639.3±55.0 °C(Predicted)
  • pka: 12.63±0.70(Predicted)

4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide Pricemore >>

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Additional information on 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide

Comprehensive Overview of 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide (CAS No. 1796969-23-7)

The compound 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide, identified by its CAS number 1796969-23-7, is a sophisticated small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique structural scaffold combining a piperidine carboxamide core with a 6-methylpyridazin-3-yloxy moiety and a 3,4,5-trimethoxyphenyl substituent. Such structural complexity makes it a promising candidate for targeting various biological pathways, particularly in oncology and inflammation research.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. Researchers are actively exploring compounds like 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide due to its potential to interact with key enzymes involved in cell signaling. The trimethoxyphenyl group, for instance, is often associated with tubulin-binding activity, a hot topic in cancer therapy. This aligns with the growing interest in anticancer agents and targeted therapies, which dominate current scientific literature and search engine queries.

The synthesis and optimization of CAS 1796969-23-7 involve multi-step organic reactions, highlighting the importance of heterocyclic chemistry in modern drug design. Its pyridazine ring, a nitrogen-rich heterocycle, is frequently studied for its bioisosteric properties, making it a valuable fragment in fragment-based drug discovery (FBDD). This resonates with the increasing popularity of computational chemistry and AI-driven drug design, as researchers seek to accelerate the identification of lead compounds.

From a pharmacological perspective, the piperidine-1-carboxamide moiety in this compound is noteworthy for its ability to enhance solubility and bioavailability, addressing a common challenge in drug development. This aspect is particularly relevant to discussions around oral drug delivery and ADME (Absorption, Distribution, Metabolism, Excretion) optimization, which are frequently searched topics in pharmaceutical sciences. The compound’s potential applications extend beyond oncology, with preliminary studies suggesting utility in neurodegenerative diseases and autoimmune disorders.

In the context of intellectual property and patent landscapes, 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide represents a strategic asset for pharmaceutical companies. Its unique structure and mechanistic versatility position it as a valuable candidate for patent filings and licensing agreements, topics that are highly searched by industry professionals. Furthermore, the compound’s relevance to personalized medicine aligns with the global shift toward patient-centric therapies, a trend frequently highlighted in healthcare forums and conferences.

As the scientific community continues to explore the therapeutic potential of CAS 1796969-23-7, its role in combinatorial chemistry and high-throughput screening (HTS) cannot be overlooked. The integration of machine learning and big data analytics in drug discovery has further amplified interest in such compounds, as they offer rich datasets for predictive modeling. This intersection of chemistry and technology is a focal point for many researchers, reflecting the evolving landscape of biopharmaceutical innovation.

In summary, 4-[(6-methylpyridazin-3-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide (CAS No. 1796969-23-7) exemplifies the convergence of structural diversity, biological relevance, and technological advancement in modern drug discovery. Its study not only addresses pressing medical needs but also contributes to the broader discourse on sustainable drug development and translational research, making it a compelling subject for both academia and industry.

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